Cas no 1260908-80-2 ([(butan-2-yl)carbamoyl]methyl 4-methylbenzoate)

• Product Name: [(butan-2-yl)carbamoyl]methyl 4-methylbenzoate
• CAS No: 1260908-80-2
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5321015
• Update Time: 2025-07-21

[(butan-2-yl)carbamoyl]methyl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-ylamino)-2-oxoethyl 4-methylbenzoate
• STL075374
• 2-(sec-butylamino)-2-oxoethyl 4-methylbenzoate
• [2-(butan-2-ylamino)-2-oxoethyl] 4-methylbenzoate
• [(butan-2-yl)carbamoyl]methyl 4-methylbenzoate

• Inchi： 1S/C14H19NO3/c1-4-11(3)15-13(16)9-18-14(17)12-7-5-10(2)6-8-12/h5-8,11H,4,9H2,1-3H3,(H,15,16)
• InChI Key： OYWSNOYNXMRZMA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)CC(NC(C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on [(butan-2-yl)carbamoyl]methyl 4-methylbenzoate

Professional Introduction to [(butan-2-yl)carbamoyl)methyl 4-methylbenzoate] and CAS No. 1260908-80-2

[(butan-2-yl)carbamoyl)methyl 4-methylbenzoate], identified by the CAS number 1260908-80-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a methyl 4-methylbenzoate moiety linked to a (butan-2-yl)carbamoyl group, has garnered attention due to its structural complexity and potential applications in drug development. The unique combination of functional groups in this molecule makes it a valuable candidate for further exploration in medicinal chemistry.

The (butan-2-yl)carbamoyl moiety is particularly noteworthy as it introduces a secondary amine functionality, which can be further modified or utilized in the synthesis of more complex derivatives. This structural feature opens up possibilities for the development of novel bioactive molecules, including potential inhibitors or modulators of various biological pathways. The methyl 4-methylbenzoate component, on the other hand, contributes to the overall lipophilicity and electronic properties of the molecule, influencing its solubility and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of such compounds with greater accuracy. Studies have shown that molecules containing carbamoyl groups often exhibit promising biological activities, particularly in the context of enzyme inhibition and receptor binding. The presence of a 4-methylbenzoate ring in [(butan-2-yl)carbamoyl)methyl 4-methylbenzoate] suggests potential interactions with aromatic binding pockets in proteins, which is a common feature in many successful drug candidates.

In the realm of drug discovery, the synthesis of novel intermediates like [(butan-2-yl)carbamoyl)methyl 4-methylbenzoate] is crucial for exploring new chemical spaces. The compound's versatility allows for modifications at multiple positions, enabling the creation of libraries of derivatives for high-throughput screening. This approach has been instrumental in identifying lead compounds for various therapeutic areas, including oncology, neurology, and inflammation.

One of the most exciting aspects of working with such compounds is their potential to serve as scaffolds for structure-based drug design. By leveraging crystallographic data and computational methods, researchers can gain insights into how these molecules interact with their targets at the atomic level. This information is invaluable for optimizing potency, selectivity, and pharmacokinetic profiles. For instance, recent studies have highlighted the importance of fine-tuning the electronic distribution around the carbamoyl group to enhance binding affinity.

The (butan-2-yl)carbamoyl moiety also presents opportunities for further functionalization through strategies such as hydrolysis or amidation, allowing for the introduction of additional pharmacophores. These modifications can be guided by biophysical studies, including NMR spectroscopy and mass spectrometry, which provide detailed structural information about the compound in solution. Such data are essential for understanding conformational dynamics and predicting how changes in structure will affect biological activity.

From a synthetic chemistry perspective, [(butan-2-yl)carbamoyl)methyl 4-methylbenzoate] represents an excellent example of a molecule that can be accessed through multi-step organic transformations. The synthesis typically involves condensation reactions between appropriate carbamic acid derivatives and methyl 4-methylbenzoate esters, followed by purification steps to isolate the desired product. Advances in synthetic methodologies have made it possible to perform these reactions under milder conditions with higher yields, reducing waste and improving sustainability.

The pharmaceutical industry has long recognized the importance of intermediates like [(butan-2-yl)carbamoyl)methyl 4-methylbenzoate] in developing new therapies. These compounds often serve as building blocks for more complex drugs that require multiple functional groups to achieve optimal biological activity. For example, recent patents have described novel antiviral agents that incorporate carbamoyl-linked aromatic moieties as key pharmacophores. Such innovations underscore the enduring relevance of this class of compounds in modern drug discovery.

In conclusion, [(butan-2-yl)carbamoyl)methyl 4-methylbenzoate] (CAS No. 1260908-80-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for exploring new chemical entities and developing next-generation therapeutics. As computational methods continue to evolve and synthetic techniques become more sophisticated, compounds like this will remain at the forefront of medicinal chemistry innovation.